Cas no 4729-06-0 (2-Oxabicyclo[3.2.1]octa-3,6-diene)

2-Oxabicyclo[3.2.1]octa-3,6-diene structure
4729-06-0 structure
Product Name:2-Oxabicyclo[3.2.1]octa-3,6-diene
CAS No:4729-06-0
MF:C7H8O
MW:108.137822151184
CID:329895
PubChem ID:138331
Update Time:2025-04-19

2-Oxabicyclo[3.2.1]octa-3,6-diene Chemical and Physical Properties

Names and Identifiers

    • 2-Oxabicyclo[3.2.1]octa-3,6-diene
    • 4-oxabicyclo[3.2.1]octa-2,6-diene
    • 2-Oxabicyclo(3.2.1)octa-3,6-diene
    • SCHEMBL3956107
    • DTXSID60963788
    • 4729-06-0
    • 2-oxa-bicyclo[3.2.1]octa-3,6-diene
    • Inchi: 1S/C7H8O/c1-2-7-5-6(1)3-4-8-7/h1-4,6-7H,5H2
    • InChI Key: JPFHUVOCZRXQMU-UHFFFAOYSA-N
    • SMILES: O1C=CC2C=CC1C2

Computed Properties

  • Exact Mass: 108.05754
  • Monoisotopic Mass: 108.058
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 147
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 9.2Ų

Experimental Properties

  • Density: 1.075
  • Boiling Point: 163.4°Cat760mmHg
  • Flash Point: 43.5°C
  • Refractive Index: 1.531
  • PSA: 9.23

2-Oxabicyclo[3.2.1]octa-3,6-diene Related Literature

Recommended suppliers
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.